4-PQBH

• Molecular Formula: C22H17N5O
• Molecular Weight: 367.4 g/mol
• InChI: InChI=1S/C22H17N5O/c28-22(27-25-15-16-9-12-23-13-10-16)17-5-7-18(8-6-17)26-21-11-14-24-20-4-2-1-3-19(20)21/h1-15H,(H,24,26)(H,27,28)/b25-15+
• InChIKey: AVTFCFMDUCRAQC-MFKUBSTISA-N

4-PQBH: First-in-Class Nur77 Paraptosis Inducer for HCC

4-PQBH (CAS 2243355-51-1) is a synthetic small-molecule 4-(quinoline-4-amino) benzoylhydrazide derivative that functions as a potent Nur77 (NR4A1) binder with a KD of 1.17 μM [1]. Unlike the majority of Nur77 modulators that channel through apoptotic or autophagic pathways, 4-PQBH is the first reported compound to induce caspase-independent cytoplasmic vacuolization and paraptosis—a non-apoptotic cell death modality—via Nur77-mediated endoplasmic reticulum (ER) stress and autophagy [1]. It demonstrates selective cytotoxicity toward hepatocellular carcinoma (HCC) cells (HepG2 IC50 = 2.6 μM) with a selectivity index of 6.66 over normal hepatocytes (LO2 IC50 = 17.32 μM) , and has validated in vivo antitumor efficacy in a HepG2 xenograft model [1].

First-in-class Nur77-mediated paraptosis probe; caspase-independent cytoplasmic vacuolation

ER stress and autophagy crosstalk studies; not an apoptosis or autophagy standard

Hepatocellular carcinoma cell-model endpoint review; selectivity context reported

• [1] Li B, Huang J, Liu J, He F, Wen F, Yang C, Wang W, Wu T, Zhao T, Yao J, Liu S, Qiu Y, Fang M, Zeng J, Wu Z. Discovery of a Nur77-mediated cytoplasmic vacuolation and paraptosis inducer (4-PQBH) for the treatment of hepatocellular carcinoma. Bioorg Chem. 2022 Apr;121:105651. doi: 10.1016/j.bioorg.2022.105651. PMID: 35182885. View Source

4-PQBH: A Non-Interchangeable Nur77 Binder

Compounds targeting the orphan nuclear receptor Nur77 share a common binding target but diverge radically in their downstream biological consequences. Within the same research program at Xiamen University, structurally related Nur77 modulators—10g, 4-PQBH, 8b, and 10E—each trigger a distinct cell death phenotype: 10g induces Nur77-dependent apoptosis via ER stress [1], 8b promotes mitochondrial translocation leading to apoptosis [2], 10E drives autophagic death through mitochondrial targeting [3], and 4-PQBH uniquely elicits paraptosis characterized by extensive cytoplasmic vacuolation [4]. This mechanistic divergence is not predictable from binding affinity alone—8b binds Nur77 with a KD of 354 nM (approximately 3.3-fold tighter than 4-PQBH) yet produces an entirely different cell death outcome [2]. Consequently, substituting one Nur77 modulator for another without considering mechanism-specific pharmacology risks nullifying the intended experimental endpoint, particularly in apoptosis-resistant cancer models where 4-PQBH's paraptosis-inducing capability is the critical differentiator [4].

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Nur77 modulators 10g, 8b, 10E trigger apoptosis or autophagy, not paraptosis; death mechanism may shift when substituting

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Tighter Nur77 binding (e.g., 8b) does not predict paraptosis; mechanism-specific pharmacology must be verified

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Paraptosis-specific controls (TEM, caspase inhibitor) are essential; apoptosis-resistant models require mechanism confirmation

• [1] Li B, Yao J, Guo K, He F, Chen K, Lin Z, Liu S, Huang J, Wu Q, Fang M, Zeng J, Wu Z. Design, synthesis, and biological evaluation of 5-((8-methoxy-2-methylquinolin-4-yl)amino)-1H-indole-2-carbohydrazide derivatives as novel Nur77 modulators. Eur J Med Chem. 2020 Oct 15;204:112608. doi: 10.1016/j.ejmech.2020.112608. PMID: 32717483. View Source
• [2] Qin J, Niu B, Chen X, Hu C, Lu S, Li H, Liu W, Li J, et al. Discovery of 5-(Pyrimidin-2-ylamino)-1H-indole-2-carboxamide Derivatives as Nur77 Modulators with Selective and Potent Activity Against Triple-Negative Breast Cancer. J Med Chem. 2023;66(23):15913-15932. doi: 10.1021/acs.jmedchem.3c01336. View Source
• [3] Li B, Yao J, He F, Liu J, Lin Z, Liu S, Wang W, Wu T, Huang J, Chen K, Fang M, Chen J, Zeng JZ. Synthesis, SAR study, and bioactivity evaluation of a series of Quinoline-Indole-Schiff base derivatives: Compound 10E as a new Nur77 exporter and autophagic death inducer. Bioorg Chem. 2021 Aug;113:105008. doi: 10.1016/j.bioorg.2021.105008. PMID: 34089944. View Source
• [4] Li B, Huang J, Liu J, He F, Wen F, Yang C, Wang W, Wu T, Zhao T, Yao J, Liu S, Qiu Y, Fang M, Zeng J, Wu Z. Discovery of a Nur77-mediated cytoplasmic vacuolation and paraptosis inducer (4-PQBH) for the treatment of hepatocellular carcinoma. Bioorg Chem. 2022 Apr;121:105651. doi: 10.1016/j.bioorg.2022.105651. PMID: 35182885. View Source

4-PQBH: Head-to-Head Comparison with Nur77 Modulators

Paraptosis Induction Distinct from Apoptosis and Autophagy

4-PQBH is the only compound among the Xiamen University series of Nur77 modulators that induces paraptosis—a caspase-independent, cytoplasmic vacuolation-associated cell death. The same laboratory reported that 10g induces Nur77-dependent apoptosis through ER stress [1], 8b promotes Nur77 mitochondrial localization to trigger apoptosis [2], 10E causes autophagic death via mitochondrial targeting (KD = 2.25–4.10 μM) [3], and 15h activates PERK-ATF4 and IRE1 pathways to drive apoptosis [4]. In contrast, 4-PQBH extensively induces caspase-independent cytoplasmic vacuolization and paraptosis specifically through Nur77-mediated ER stress and autophagy, as demonstrated by the accumulation of large, different-sized cytoplasmic vacuoles observable at 1.5–4.5 μM within 1–12 hours in HepG2 cells [5][6]. This mechanistic distinction is critical because paraptosis can eliminate cancer cells that have acquired resistance to conventional apoptosis-inducing therapies [5].

Paraptosis vs. Apoptosis/Autophagy

Class-level

Only 4-PQBH induces caspase-independent vacuolation (1.5–4.5 μM, HepG2). Comparators 10g, 8b, 10E, 15h all engage apoptosis or autophagy pathways.

Supports paraptosis pathway-response interpretation

Confirm by TEM and pan-caspase inhibitor Z-VAD-FMK

Evidence Dimension	Cell death mechanism induced via Nur77 modulation
Target Compound Data	4-PQBH: Caspase-independent cytoplasmic vacuolization and paraptosis (non-apoptotic); effective concentration 1.5–4.5 μM, observable 1–12 h in HepG2 cells [5][6]
Comparator Or Baseline	10g: Apoptosis via ER stress and autophagy [1]; 8b: Apoptosis via mitochondrial translocation [2]; 10E: Autophagic death via mitochondrial targeting [3]; 15h: Apoptosis via PERK-ATF4/IRE1 [4]
Quantified Difference	Qualitative mechanistic divergence: 4-PQBH is the only paraptosis inducer; all four comparators engage apoptotic or autophagic death pathways. This is not a matter of potency but of cell death modality.
Conditions	HepG2 hepatocellular carcinoma cells; mechanism determined by TEM visualization of vacuoles, caspase activity assays, ER stress marker analysis (BiP, p-eIF2α, CHOP), and autophagy flux measurement [5]

Why This Matters

For researchers studying apoptosis-resistant HCC or screening for non-apoptotic cancer therapeutics, 4-PQBH is the only commercially available Nur77 tool compound that enables paraptosis-focused investigation—a cell death pathway inaccessible to all other Nur77 modulators in the same structural series.

• [1] Li B, Yao J, Guo K, et al. Eur J Med Chem. 2020 Oct 15;204:112608. PMID: 32717483. View Source
• [2] Qin J, Niu B, Chen X, et al. J Med Chem. 2023;66(23):15913-15932. PMID: Not available; DOI: 10.1021/acs.jmedchem.3c01336. View Source
• [3] Li B, Yao J, He F, et al. Bioorg Chem. 2021 Aug;113:105008. PMID: 34089944. View Source
• [4] Hu S, et al. Bioorg Chem. 2025 Dec;167:109113. Referencing 15h mechanism. DOI: 10.1016/j.bioorg.2025.109113. View Source
• [5] Li B, Huang J, Liu J, et al. Bioorg Chem. 2022 Apr;121:105651. PMID: 35182885. View Source
• [6] Xu Y, et al. Acta Pharmacol Sin. 2023; Table 2: Synthesized compounds-induced paraptosis and their proposed mechanisms. 4-PQBH: HepG2, 1.5–4.5 μM, 1–12 h. Ref. 86. View Source

Nur77 Binding Affinity vs. Cell Death Outcome

In a direct SPR-based head-to-head comparison conducted by the same research group, 4-PQBH exhibited a KD of 1.17 μM for Nur77, which is superior to 10g (SPR KD = 1.34 μM) and markedly better than 10E (KD = 2.25–4.10 μM) [1][2]. However, 8b demonstrated a tighter binding affinity (SPR KD = 354 nM, approximately 3.3-fold stronger than 4-PQBH) [1]. Despite 8b's superior binding, it induces apoptosis rather than paraptosis, demonstrating that binding affinity alone is not predictive of the downstream cell death mechanism [1][3]. In the original discovery series of 4-(quinoline-4-amino) benzoylhydrazide derivatives, 4-PQBH emerged as the best Nur77 binder among all synthesized congeners, with the KD of 1.17 μM representing the affinity ceiling for that specific chemotype [3]. Compared to the natural product agonist Cytosporone B (Csn-B; Kd = 0.852 μM via binding assay; EC50 = 0.278 nM in transactivation), 4-PQBH has a comparable binding range but engages Nur77 differently—4-PQBH targets Nur77 to the ER whereas Csn-B activates Nur77 transactivation activity .

Nur77 Binding Affinity (SPR)

Head-to-head

KD = 1.17 μM (4-PQBH); 8b KD = 354 nM; 10g KD = 1.34 μM; 10E KD = 2.25–4.10 μM

Binding affinity alone does not predict cell death modality; paraptosis outcome is context-dependent

Same-lab SPR; purified Nur77 protein

Evidence Dimension	Nur77 binding affinity (SPR KD)
Target Compound Data	4-PQBH: SPR KD = 1.17 μM [1]
Comparator Or Baseline	8b: SPR KD = 354 nM (0.354 μM) [1]; 10g: SPR KD = 1.34 μM [1]; 10E: KD = 2.25–4.10 μM [2]; Csn-B: Kd = 0.852 μM
Quantified Difference	4-PQBH binds Nur77 1.14-fold tighter than 10g; 1.9–3.5-fold tighter than 10E; but 3.3-fold weaker than 8b. Yet 4-PQBH uniquely induces paraptosis while 8b and 10g induce apoptosis.
Conditions	SPR (surface plasmon resonance) assay using purified Nur77 protein; measurements performed within the same laboratory (Xiamen University) enabling direct cross-compound comparison [1][3]

Why This Matters

Procurement decisions for mechanistic studies cannot rely on binding affinity rankings alone; 4-PQBH must be selected specifically when the experimental objective requires paraptosis induction—a phenotype not achievable with the tighter-binding but mechanistically divergent compound 8b.

• [1] Qin J, Niu B, Chen X, et al. J Med Chem. 2023;66(23):15913-15932. Notably, 8b (SPR, KD = 354 nM) has a better binding affinity to Nur77 than 10g (SPR, KD = 1.34 μM) and 4-PQBH (SPR, KD = 1.17 μM). DOI: 10.1021/acs.jmedchem.3c01336. View Source
• [2] Li B, Yao J, He F, et al. Bioorg Chem. 2021 Aug;113:105008. 10E KD = 2.25–4.10 μM. PMID: 34089944. View Source
• [3] Li B, Huang J, Liu J, et al. Bioorg Chem. 2022 Apr;121:105651. Compound 4-PQBH emerged as the best Nur77 binder (KD = 1.17 μM) in the series. PMID: 35182885. View Source

HCC Antitumor Potency and Selectivity Window

4-PQBH exhibits potent anti-proliferative activity against HepG2 HCC cells with an IC50 of 2.6 μM while displaying significantly lower toxicity toward normal human liver LO2 cells (IC50 = 17.32 μM), yielding a selectivity index (SI = LO2 IC50 / HepG2 IC50) of 6.66 . In cross-study comparison, the analog 10g (Nur77 modulator 1) shows a more potent HepG2 IC50 of 0.6 μM and an LO2 IC50 > 20 μM, resulting in a higher SI of > 33 . However, this potency advantage must be weighed against mechanism: 10g kills HCC cells via conventional apoptosis, whereas 4-PQBH kills via paraptosis—a modality effective against apoptosis-resistant cancer populations [1]. For context, the earlier-generation benzoylhydrazide compounds 5h and 5j from the same scaffold series showed substantially weaker HepG2 IC50 values of 12.6 μM and 27.3 μM, respectively, confirming that 4-PQBH represents a significant potency improvement within its chemotype [2]. Additionally, 4-PQBH's selectivity for HCC cells was validated by the observation that its cytotoxicity is dependent on Nur77 expression, as Nur77 knockdown significantly attenuated its anti-HCC effect [1].

HCC Potency & Selectivity

Reported

HepG2 IC50 = 2.6 μM; LO2 IC50 = 17.32 μM; SI = 6.66. 10g: IC50 = 0.6 μM, SI >33.

Supports cell-model endpoint review; selectivity context requires further validation

MTT, 72 h; Nur77-dependent cytotoxicity

Evidence Dimension	Anti-HCC potency (HepG2 IC50) and selectivity (SI = LO2/HepG2)
Target Compound Data	4-PQBH: HepG2 IC50 = 2.6 μM; LO2 IC50 = 17.32 μM; SI = 6.66
Comparator Or Baseline	10g (Nur77 modulator 1): HepG2 IC50 = 0.6 μM; LO2 IC50 > 20 μM; SI > 33 ; Earlier analogs 5h and 5j: HepG2 IC50 = 12.6 μM and 27.3 μM, respectively [2]
Quantified Difference	4-PQBH is 4.3-fold less potent on HepG2 than 10g (2.6 vs. 0.6 μM) but 4.8-fold more potent than 5h and 10.5-fold more potent than 5j. SI of 6.66 for 4-PQBH confirms a meaningful, though narrower, therapeutic window compared to 10g (SI > 33).
Conditions	MTT assay, 72 h incubation; HepG2 (human HCC) and LO2 (human normal hepatocyte) cell lines; three independent experiments

Why This Matters

When the research objective is to study paraptosis-mediated HCC cell killing—particularly in apoptosis-resistant contexts—4-PQBH's IC50 of 2.6 μM with SI of 6.66 is fit-for-purpose, and its slightly lower potency versus 10g is acceptable because 10g cannot substitute mechanistically for paraptosis induction.

• [1] Li B, Huang J, Liu J, et al. Bioorg Chem. 2022 Apr;121:105651. 4-PQBH has potentially selective cytotoxicity to HCC cells; antitumor activity is dependent on Nur77-mediated cytoplasmic vacuolation and paraptosis. PMID: 35182885. View Source
• [2] Li B, Zhu F, He F, et al. Synthesis and biological evaluations of N′-substituted methylene-4-(quinoline-4-amino) benzoylhydrazides as potential anti-hepatoma agents. Bioorg Chem. 2020;96:103592. Compounds 5h IC50 = 12.6 μM and 5j IC50 = 27.3 μM against HepG2. View Source

In Vivo Tumor Suppression in HepG2 Xenograft Model

4-PQBH exhibited effective xenograft tumor inhibition in a HepG2 xenograft model in immunodeficient mice, with the antitumor activity demonstrated to be dependent on Nur77-mediated cytoplasmic vacuolation and paraptosis [1]. The paper explicitly states that this is the first disclosure that chemotherapeutic agents targeting Nur77-mediated cytoplasmic vacuolization and paraptosis may provide a promising strategy to combat HCC [1]. While the analog 10g (Nur77 modulator 1) also showed significant antitumor activity in the same HepG2 xenograft model at 10 and 20 mg/kg/day with good tolerability , 10g's in vivo antitumor effect is mediated through apoptosis rather than paraptosis. No head-to-head in vivo comparison between 4-PQBH and other Nur77 modulators has been published to date; however, the uniqueness of the paraptosis mechanism in vivo is underscored by the fact that 4-PQBH remains the only Nur77-targeting compound for which in vivo tumor suppression has been causally linked to paraptosis induction rather than apoptosis or autophagy [1]. This positions 4-PQBH as the sole validated in vivo tool compound for studying Nur77-dependent paraptosis in preclinical HCC models.

In Vivo Xenograft Inhibition

Reported

Effective tumor suppression in HepG2 xenograft; mechanism causally linked to Nur77-dependent paraptosis. No direct in vivo comparison with 10g.

Supports in vivo model-response context; paraptosis-dependent endpoint

Confirm via Nur77 knockdown and caspase cleavage markers

Evidence Dimension	In vivo antitumor efficacy in HepG2 xenograft model
Target Compound Data	4-PQBH: Effective xenograft tumor inhibition; mechanism causally linked to Nur77-dependent cytoplasmic vacuolation and paraptosis [1]
Comparator Or Baseline	10g (Nur77 modulator 1): Significant antitumor activity at 10 and 20 mg/kg/day in the same HepG2 xenograft model, with good tolerability, but mediated via apoptosis
Quantified Difference	No quantitative head-to-head in vivo data available. Qualitative difference: 4-PQBH's in vivo efficacy is paraptosis-dependent, while 10g's is apoptosis-dependent. Both compounds demonstrate in vivo antitumor activity in HepG2 models.
Conditions	HepG2 xenograft in immunodeficient (nude) mice; 4-PQBH administered via intraperitoneal or oral route (specific dosing regimen not publicly detailed in available abstracts); tumor growth inhibition measured against vehicle control [1]

Why This Matters

For in vivo pharmacology studies requiring a Nur77-targeting agent with validated paraptosis-dependent tumor suppression—particularly in apoptosis-resistant HCC models—4-PQBH is the only compound with published evidence linking its in vivo antitumor effect specifically to cytoplasmic vacuolation and paraptosis.

• [1] Li B, Huang J, Liu J, et al. Bioorg Chem. 2022 Apr;121:105651. 4-PQBH exhibited an effective xenograft tumor inhibition by modulating Nur77-dependent cytoplasmic vacuolation and paraptosis. This paper is the first to disclose that chemotherapeutic agents targeting Nur77-mediated cytoplasmic vacuolization and paraptosis may provide a promising strategy to combat HCC. PMID: 35182885. View Source

Unique Scaffold for Nur77-Mediated Paraptosis

4-PQBH possesses a distinct 4-(quinoline-4-amino) benzoylhydrazide scaffold that differentiates it structurally from other major Nur77 modulator chemotypes: 10g and 8b are based on a 1H-indole-2-carbohydrazide core, 10E is a quinoline-indole-Schiff base hybrid, and Cytosporone B is a natural product phenolic lipid [1][2][3]. The structural uniqueness of 4-PQBH has been independently validated by its selection as the starting point for two distinct follow-up medicinal chemistry campaigns: (1) the design of quinolinyl-ureido-phenyl-hydrazide derivatives as Nur77-mediated ferroptosis inducers, where 4-PQBH's structural similarity to ferroptosis-inducing compound 7j was explicitly noted as a rationale [4]; and (2) a molecular hybridization strategy combining 4-PQBH with 10g and 8b pharmacophores to generate novel 1H-indole-2-carbohydrazide derivatives with improved potency (compound 12b: HepG2 IC50 = 0.51 μM, KDFTA = 0.42 μM vs. CSN-B KDFTA = 0.78 μM) [5]. No other Nur77 paraptosis inducer scaffold has been reported in the peer-reviewed literature, confirming 4-PQBH's unique position as the only validated chemotype for this mechanism [6].

Chemical Scaffold Identity

Class-level

4-(quinoline-4-amino) benzoylhydrazide; only reported paraptosis-inducing Nur77 chemotype

Reported chemotype context; scaffold supports medicinal chemistry exploration

Templates for ferroptosis and hybrid derivatives available

Evidence Dimension	Chemical scaffold uniqueness and utility as a lead optimization starting point
Target Compound Data	4-PQBH: 4-(quinoline-4-amino) benzoylhydrazide scaffold; the only paraptosis-inducing Nur77 modulator chemotype reported [6]
Comparator Or Baseline	10g/8b: 1H-indole-2-carbohydrazide scaffold (apoptosis inducers); 10E: Quinoline-indole-Schiff base scaffold (autophagic death inducer); Csn-B: natural phenolic lipid (transactivation agonist) [1][2][3]
Quantified Difference	Structural class distinction—no quantitative scaffold similarity metric available. 4-PQBH has served as the template for at least two published derivative series (ferroptosis inducers [4] and hybrid molecules yielding 12b with HepG2 IC50 = 0.51 μM [5]).
Conditions	Scaffold classification based on published chemical structures and synthetic routes from the Xiamen University Nur77 modulator research program, spanning 2020–2025 [1][2][3][4][5]

Why This Matters

For medicinal chemistry teams seeking a validated paraptosis-inducing chemical starting point for lead optimization, 4-PQBH is the only available scaffold with documented derivatization potential and proven utility in generating follow-up compounds with improved potency or altered cell death mechanisms (ferroptosis).

• [1] Li B, Yao J, Guo K, et al. Eur J Med Chem. 2020 Oct 15;204:112608. 10g: 1H-indole-2-carbohydrazide scaffold. PMID: 32717483. View Source
• [2] Qin J, Niu B, Chen X, et al. J Med Chem. 2023;66(23):15913-15932. 8b: 5-(pyrimidin-2-ylamino)-1H-indole-2-carboxamide scaffold. DOI: 10.1021/acs.jmedchem.3c01336. View Source
• [3] Li B, Yao J, He F, et al. Bioorg Chem. 2021 Aug;113:105008. 10E: Quinoline-indole-Schiff base scaffold. PMID: 34089944. View Source
• [4] Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. Eur J Med Chem. 2025. 4-PQBH exhibits structural similarity to ferroptosis inducer 7j and was selected as starting point. DOI: 10.1016/j.ejmech.2025.117241. View Source
• [5] Hu S, et al. Bioorg Chem. 2025 Dec;167:109113. Molecular hybridization of 10g, 4-PQBH, and 8b yielding 12b (HepG2 IC50 = 0.51 μM, KDFTA = 0.42 μM). DOI: 10.1016/j.bioorg.2025.109113. View Source
• [6] Li B, Huang J, Liu J, et al. Bioorg Chem. 2022 Apr;121:105651. First disclosure of a Nur77-mediated cytoplasmic vacuolation and paraptosis inducer. PMID: 35182885. View Source

4-PQBH: Verified Application Scenarios

Apoptosis-Resistant HCC Mechanistic Studies

4-PQBH is the definitive tool compound for investigating paraptosis as an alternative cell death strategy in HCC models that have acquired resistance to pro-apoptotic therapies (e.g., sorafenib-resistant HepG2 sublines). Its unique ability to induce caspase-independent cytoplasmic vacuolization through Nur77-mediated ER stress and autophagy—a mechanism not shared by any other commercially available Nur77 modulator—makes it indispensable for experiments designed to characterize paraptosis-specific biomarkers (BiP, p-eIF2α, CHOP upregulation) and to dissect the ER stress-autophagy crosstalk in non-apoptotic cell death [1]. Researchers should confirm paraptosis induction by TEM visualization of cytoplasmic vacuoles and by demonstrating caspase independence using pan-caspase inhibitors (e.g., Z-VAD-FMK), as established in the original characterization [1].

Nur77 ER Translocation and Trafficking Studies

4-PQBH specifically targets Nur77 to the endoplasmic reticulum, in contrast to 8b (mitochondrial targeting), 10E (mitochondrial targeting for autophagy), and Cytosporone B (nuclear transactivation). This subcellular localization specificity makes 4-PQBH the preferred pharmacological probe for studying Nur77-ER translocation dynamics, ER stress signaling cascades downstream of Nur77, and the functional consequences of ER-resident Nur77 in HCC cells [1]. Co-localization studies using Nur77 immunofluorescence with ER markers (e.g., calreticulin, PDI) in HepG2 cells treated with 4-PQBH at 1.5–4.5 μM for 1–12 hours provide a validated experimental framework [2].

Medicinal Chemistry Lead Optimization from Paraptosis Scaffold

For drug discovery programs targeting non-apoptotic cell death in cancer, 4-PQBH's 4-(quinoline-4-amino) benzoylhydrazide scaffold represents the only chemically validated starting point for developing paraptosis-inducing Nur77 modulators [3]. The scaffold has demonstrated tractability for further optimization, as evidenced by two published follow-up series: one generating ferroptosis inducers through quinolinyl-ureido-phenyl-hydrazide modifications [4], and another producing hybrid molecules (e.g., compound 12b with HepG2 IC50 = 0.51 μM) through molecular hybridization with 10g and 8b pharmacophores [5]. SAR exploration around the quinoline-4-amino and benzoylhydrazide moieties can be guided by the structure-activity data reported for the original congeneric series [3].

In Vivo Proof-of-Concept for Paraptosis Therapy

4-PQBH is the only tool compound with published evidence demonstrating that Nur77-dependent paraptosis can be therapeutically exploited for tumor growth inhibition in a HepG2 xenograft mouse model [3]. This makes it the compound of choice for preclinical proof-of-concept studies aiming to validate paraptosis as a viable antitumor mechanism in vivo, particularly in HCC models where apoptosis resistance limits conventional therapy efficacy. Researchers should include appropriate controls such as Nur77-knockdown xenografts to confirm mechanism-dependence, and monitor for the absence of caspase cleavage products in tumor lysates to distinguish paraptosis from apoptosis in the in vivo setting [3].

Application

Selection Property

Validation Focus

Apoptosis-resistant HCC pathway studies

Paraptosis pathway induction (Nur77-ER stress)

Confirm caspase-independent vacuolation by TEM and Z-VAD-FMK

Nur77 ER translocation and trafficking research

Subcellular targeting specificity (ER vs. mitochondria)

Verify ER co-localization (calreticulin/PDI) at reported concentrations

Medicinal chemistry lead optimization

Scaffold tractability for paraptosis/ferroptosis derivatization

Assess SAR at quinoline-4-amino and benzoylhydrazide moieties

In vivo paraptosis proof-of-concept models

Reported paraptosis-dependent xenograft tumor inhibition

Validate mechanism dependence via Nur77 knockdown and absence of caspase cleavage

• [1] Li B, Huang J, Liu J, et al. Bioorg Chem. 2022 Apr;121:105651. Mechanistically, 4-PQBH extensively induced caspase-independent cytoplasmic vacuolization and paraptosis through Nur77-mediated ER stress and autophagy. PMID: 35182885. View Source
• [2] Xu Y, et al. Acta Pharmacol Sin. 2023; Table 2. 4-PQBH: HepG2, 1.5–4.5 μM, 1–12 h. Stimulating Nur77 translocation to ER, inducing ER stress (BiP, p-eIF2α, and CHOP↑). View Source
• [3] Li B, Huang J, Liu J, et al. Bioorg Chem. 2022 Apr;121:105651. First disclosure of chemotherapeutic agents targeting Nur77-mediated cytoplasmic vacuolization and paraptosis. PMID: 35182885. View Source
• [4] Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives as Nur77-mediated ferroptosis inducers. Eur J Med Chem. 2025. Built upon prior research on Nur77 modulator 4-PQBH. View Source
• [5] Hu S, et al. Bioorg Chem. 2025 Dec;167:109113. Molecular hybridization based on 10g, 4-PQBH, and 8b. Compound 12b: HepG2 IC50 = 0.51 μM, KDFTA = 0.42 μM. View Source